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For Researchers, Scientists, and Drug Development Professionals

Abstract
Nothramicin, a novel anthracycline antibiotic, has demonstrated notable anti-mycobacterial

activity. Isolated from the fermentation broth of Nocardia sp. MJ896-43F17, a strain closely

related to Nocardia brasiliensis, this compound presents a promising scaffold for further

investigation in the development of new therapeutic agents. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Nothramicin,

including its molecular characteristics and spectral data. Furthermore, it outlines the

experimental protocols for its isolation and purification and discusses its presumed mechanism

of action based on its classification as an anthracycline.

Physicochemical Properties
Nothramicin is a complex organic molecule with the molecular formula C₃₀H₃₇NO₁₁. Its

molecular weight has been determined to be 587.61 g/mol . As a member of the anthracycline

class, it possesses a characteristic tetracyclic quinone structure linked to a sugar moiety. While

specific experimental data for melting point and solubility are not publicly available in detail,

general solubility characteristics of anthracyclines suggest it is likely soluble in polar organic

solvents such as dimethyl sulfoxide (DMSO) and methanol.
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Property Value Source

Molecular Formula C₃₀H₃₇NO₁₁ MedchemExpress

Molecular Weight 587.61 g/mol MedchemExpress

CAS Number 205752-47-2 MedchemExpress

Appearance Not explicitly reported -

Melting Point Not explicitly reported -

Solubility Not explicitly reported -

Spectral Data
The structural elucidation of Nothramicin was accomplished through various spectroscopic

methods. While the complete raw spectral data is detailed in the primary literature, this guide

summarizes the key expected features based on its chemical class.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of Nothramicin is expected to be complex, exhibiting

signals corresponding to the aromatic protons of the anthracycline core, methoxy groups,

and the various protons of the sugar moiety.

¹³C NMR: The carbon NMR spectrum would show a significant number of signals, including

those for the carbonyl carbons of the quinone system, the aromatic carbons, and the

carbons of the sugar component.

2.2. Infrared (IR) Spectroscopy

The IR spectrum of Nothramicin would likely display characteristic absorption bands for the

following functional groups:

Hydroxyl (-OH) groups, appearing as a broad band.

Carbonyl (C=O) groups of the quinone, as strong absorptions.

Aromatic C=C stretching vibrations.
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C-O stretching vibrations from the ether linkages and hydroxyl groups.

N-H stretching if a primary or secondary amine is present in the sugar moiety.

2.3. Mass Spectrometry (MS)

High-resolution mass spectrometry would confirm the molecular weight and elemental

composition of Nothramicin. The fragmentation pattern would provide valuable information

about the structure, including the masses of the aglycone and the sugar components.

2.4. Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of Nothramicin, characteristic of anthracyclines, is expected to show

distinct absorption maxima in the visible and ultraviolet regions, attributable to the electronic

transitions within the chromophoric anthraquinone core.

Experimental Protocols
3.1. Isolation and Purification of Nothramicin

The following protocol is based on the methodology described for the isolation of Nothramicin
from the culture broth of Nocardia sp. MJ896-43F17.
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Isolation and Purification Workflow for Nothramicin.

Methodology:
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Fermentation:Nocardia sp. MJ896-43F17 is cultured in a suitable fermentation medium to

produce Nothramicin.

Initial Extraction: The culture broth is subjected to Diaion HP-20 column chromatography to

adsorb the antibiotic.

Solvent Extraction: The adsorbed compound is then eluted and extracted with butyl acetate.

Purification: The crude extract is purified by High-Performance Liquid Chromatography

(HPLC) to yield pure Nothramicin.

Mechanism of Action and Signaling Pathways
As an anthracycline antibiotic, the primary mechanism of action of Nothramicin is believed to

involve the inhibition of key cellular processes in the target organism, particularly mycobacteria.

4.1. DNA Intercalation and Topoisomerase II Inhibition

Anthracyclines are well-known for their ability to intercalate into the DNA double helix. This

insertion between base pairs disrupts DNA replication and transcription. Furthermore, they are

known to inhibit the enzyme topoisomerase II. This enzyme is crucial for relieving torsional

stress in DNA during replication. By stabilizing the topoisomerase II-DNA complex after the

DNA has been cleaved, anthracyclines prevent the re-ligation of the DNA strands, leading to

double-strand breaks and ultimately cell death.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Nothramicin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679981#physical-and-chemical-properties-of-
nothramicin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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